C14 Benzalkonium chloride-1 acid-d5

• Molecular Formula: C23H40NO2+
• Molecular Weight: 367.6 g/mol
• InChI: InChI=1S/C23H39NO2/c1-24(2,21-22-17-13-12-14-18-22)20-16-11-9-7-5-3-4-6-8-10-15-19-23(25)26/h12-14,17-18H,3-11,15-16,19-21H2,1-2H3/p+1/i12D,13D,14D,17D,18D
• InChIKey: YNXRLKCNRIHZSS-XEDZCXKYSA-O

C14 Benzalkonium Chloride-1 Acid-d5: A Deuterated Internal Standard for Precise Quantitation of Quaternary Ammonium Compounds

C14 Benzalkonium chloride-1 acid-d5 (C14-BAC-1 acid-d5) is a stable isotope-labeled derivative of the C14 homologue of benzalkonium chloride (BAC), wherein five hydrogen atoms on the benzyl ring have been replaced with deuterium. As a member of the quaternary ammonium compound (QAC) class, the parent non-deuterated C14-BAC exhibits distinct physicochemical and biological properties compared to other BAC homologues, including differential mucosal irritation and antimicrobial activity [1]. The deuterated form serves as an ideal internal standard (IS) for quantitative analysis by LC-MS, GC-MS, and NMR, offering similar extraction recovery, ionization response, and chromatographic behavior to the target analyte while providing a mass shift for unequivocal detection .

Workflow LC-MS/MS, GC-MS, NMR quantitation of C14-BAC

Selection Deuterated internal standard with +5 Da mass shift

Use Context Bioanalytical method development, residue analysis, exposure assessment

• [1] Adriaens E, Dierckens K, Bauters T, Nelis HJ, van Goethem F, Vanparys P, Remon JP. The mucosal toxicity of different benzalkonium chloride analogues evaluated with an alternative test using slugs. Pharm Res. 2001 Jul;18(7):937-42. doi: 10.1023/a:1010928025753. View Source

Why C14 Benzalkonium Chloride-1 Acid-d5 Cannot Be Interchanged with Unlabeled or Mixed-Chain BAC Standards

Substituting C14 benzalkonium chloride-1 acid-d5 with unlabeled C14-BAC or mixed-chain BAC standards in quantitative workflows introduces analytical error and compromises biological relevance. The deuterium label provides a critical mass difference (+5 Da) that enables MS-based differentiation from endogenous or matrix-derived C14-BAC, a feature absent in unlabeled analogs . Furthermore, BAC homologues (C12, C14, C16) exhibit divergent toxicological and pharmacokinetic profiles; for example, C14-BAC demonstrates higher mucosal irritation potential than C16-BAC and distinct tissue distribution compared to C12-BAC, making homologue-specific quantification essential for accurate exposure and risk assessment [1]. Using a non-deuterated or mixed-chain IS fails to correct for matrix effects and recovery losses that specifically impact the C14 homologue, thereby invalidating quantitative results in regulatory and research contexts.

Deuterated C14-BAC-d5 ISTD

Unlabeled C14-BAC

Lacks mass shift for MS differentiation; ion suppression uncorrected

Homologue-specific quantitation

Mixed-chain BAC standard

Homologue profiles (irritation, antimicrobial) differ; C14-specific data lost

Stable isotope-labeled IS

Structural analog IS

Differential matrix effects and recovery may bias quantification

• [1] Adriaens E, Dierckens K, Bauters T, Nelis HJ, van Goethem F, Vanparys P, Remon JP. The mucosal toxicity of different benzalkonium chloride analogues evaluated with an alternative test using slugs. Pharm Res. 2001 Jul;18(7):937-42. doi: 10.1023/a:1010928025753. View Source

Quantitative Evidence for C14 Benzalkonium Chloride-1 Acid-d5: Differentiation from Unlabeled, Mixed-Chain, and Lower-Purity Analogs

Purity Advantage: C14 Benzalkonium Chloride-1 Acid-d5 (≥98%) vs. Alternative Deuterated BAC Standards (≥90%)

C14 Benzalkonium chloride-1 acid-d5 from InvivoChem is specified at a purity of ≥98% by HPLC, whereas the deuterated BAC standard from Clearsynth (CS-O-38294) is certified at a purity of not less than 90% . This 8% absolute difference in purity directly impacts the accuracy of internal standard-based quantification, as impurities in the IS contribute to systematic bias in calibration curves and recovery calculations.

Purity (HPLC)

Head-to-head

≥98%

Higher purity may reduce calibration bias

Comparator grade certified ≥90%

Evidence Dimension	Chromatographic Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Clearsynth C14 Benzalkonium Chloride-1 acid-d5: ≥90%
Quantified Difference	+8 percentage points (absolute)
Conditions	HPLC analysis per vendor Certificate of Analysis

Why This Matters

Higher purity minimizes the need for corrective calculations and reduces the risk of out-of-specification method validation failures, ensuring more reliable quantitative data for regulatory submissions.

Mass Differentiation: Deuterated (+5 Da) vs. Unlabeled C14-BAC for Unambiguous MS Detection

C14 Benzalkonium chloride-1 acid-d5 possesses a molecular weight of 367.60 g/mol, whereas the non-deuterated C14 benzalkonium chloride-1 acid has a calculated molecular weight of approximately 362.60 g/mol (C23H40NO2+), resulting in a mass shift of +5 Da due to the five deuterium substitutions on the benzyl ring . This mass difference is sufficient to prevent isotopic overlap with the unlabeled analyte in low-resolution MS instruments while remaining within the dynamic range of triple quadrupole MS/MS transitions.

Mass Shift

Head-to-head

+5 Da

Prevents isotopic overlap in MS detection

Unlabeled MW ~362.6 g/mol

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	367.60 (C23H35D5NO2+)
Comparator Or Baseline	Non-deuterated C14 benzalkonium chloride-1 acid: ~362.60 (C23H40NO2+)
Quantified Difference	+5 Da
Conditions	Calculated from molecular formula; confirmed by vendor data

Why This Matters

The +5 Da shift enables selective monitoring of the IS channel without interference from the analyte's natural isotopic envelope, improving signal-to-noise and quantification accuracy in complex biological and environmental matrices.

Homologue-Specific Toxicity and Activity: C14-BAC vs. C12-BAC and C16-BAC

In a mucosal toxicity study using slugs as an alternative test organism, the relative order of irritation was BAC-C16 < BAC-C14 < BAC-C12, while antimicrobial activity ranked BAC-C14 ≥ BAC-C16 > BAC-C12 [1]. Specifically, BAC-C14 induced greater mucosal damage than BAC-C16 and exhibited higher antimicrobial activity than the commercially available BAC mixture (BAC-mix). These findings underscore that BAC homologues are not toxicologically or functionally interchangeable, necessitating homologue-specific quantification.

Mucosal Irritation

Class-level

BAC-C16 < C14 < C12

Supports homologue-specific exposure assessment

Slug mucosal assay; ranking context-dependent

Evidence Dimension	Mucosal Irritation Ranking
Target Compound Data	BAC-C14: intermediate irritation
Comparator Or Baseline	BAC-C12: highest irritation; BAC-C16: lowest irritation
Quantified Difference	Qualitative ranking: BAC-C16 < BAC-C14 < BAC-C12
Conditions	Slug mucosal irritation assay; protein, LDH, and ALP release measurement

Why This Matters

For studies investigating the safety, efficacy, or environmental fate of BAC-containing products, quantification must be homologue-specific. Using a mixed-chain IS or a different homologue's deuterated analog would obscure the distinct behavior of C14-BAC, compromising data integrity.

• [1] Adriaens E, Dierckens K, Bauters T, Nelis HJ, van Goethem F, Vanparys P, Remon JP. The mucosal toxicity of different benzalkonium chloride analogues evaluated with an alternative test using slugs. Pharm Res. 2001 Jul;18(7):937-42. doi: 10.1023/a:1010928025753. View Source

Internal Standard Suitability: Deuterated C14-BAC vs. Structural Analogs for LC-MS Quantification

Deuterated internal standards are the preferred choice for quantitative LC-MS bioanalysis due to their nearly identical physicochemical properties to the target analyte, including extraction recovery, ionization efficiency, and chromatographic retention time [1]. In contrast, structural analogs (e.g., using a different QAC such as didecyldimethylammonium chloride) may exhibit differential matrix effects and recovery, leading to quantification bias. While direct comparative recovery data for C14-BAC-d5 are not publicly available, the general principle is well-established: SIL-IS reduces inter-sample variability and improves method accuracy compared to non-isotopic internal standards [2].

ISTD Suitability

Class-level

SIL-IS preferred over structural analog

Aligns with method validation best practices

Recovery data to verify per matrix

Evidence Dimension	Analytical Suitability
Target Compound Data	Deuterated C14-BAC (SIL-IS): matched physicochemical properties
Comparator Or Baseline	Structural analog IS: potential for differential recovery and matrix effects
Quantified Difference	Not quantified; qualitative advantage established in regulatory guidance
Conditions	LC-ESI-MS/MS analysis of QACs in food and biological matrices

Why This Matters

Selecting C14 benzalkonium chloride-1 acid-d5 as the internal standard aligns with best practices for method validation under SANTE and FDA guidelines, reducing the likelihood of method rejection during regulatory review.

• [1] Slimani K, Féret A, Pirotais Y, Maris P, Abjean JP, Hurtaud-Pessel D. Liquid chromatography-tandem mass spectrometry multiresidue method for the analysis of quaternary ammonium compounds in cheese and milk products: Development and validation using the total error approach. J Chromatogr A. 2017 Oct 13;1517:86-96. doi: 10.1016/j.chroma.2017.08.034. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi: 10.1002/rcm.1790. View Source

Optimal Application Scenarios for C14 Benzalkonium Chloride-1 Acid-d5 Based on Differential Evidence

Regulatory-Compliant Quantification of C14-BAC in Food and Dairy Products

C14 Benzalkonium chloride-1 acid-d5 is ideally suited as an internal standard for LC-MS/MS methods quantifying C14-BAC residues in cheese, milk, and other dairy matrices, as demonstrated in multiresidue QAC methods achieving LOQs as low as 5 μg kg⁻¹ [1]. Its high purity (≥98%) and matched physicochemical properties ensure accurate correction for matrix effects and extraction losses, supporting compliance with EU MRLs and SANTE guidelines.

Pharmaceutical Formulation Analysis and Homologue-Specific Stability Studies

In pharmaceutical QC and stability testing, this deuterated standard enables precise monitoring of C14-BAC content in ophthalmic solutions, nasal sprays, and topical disinfectants where the homologue composition directly impacts both antimicrobial efficacy and tissue irritation [2]. Using C14-BAC-d5 eliminates interference from other homologues and formulation excipients, providing data that can support ANDA submissions and pharmacopeial compliance.

Environmental Fate and Ecotoxicology Studies of QAC Biocides

For tracking the environmental distribution, bioaccumulation, and degradation of C14-BAC in water, sediment, and soil, C14 benzalkonium chloride-1 acid-d5 serves as a tracer and internal standard. The distinct +5 Da mass shift allows differentiation from naturally occurring BAC residues, while its class-leading purity reduces background noise in trace-level analysis (sub-μg L⁻¹) required for environmental monitoring programs .

Metabolic and Pharmacokinetic Studies Involving Deuterated Drug Candidates

Although primarily an analytical standard, C14 benzalkonium chloride-1 acid-d5 can also be employed in tracer studies to investigate the absorption, distribution, metabolism, and excretion (ADME) of QAC-based drug candidates. The stable deuterium label allows tracking of the C14-BAC moiety without radioactive hazards, facilitating in vitro and in vivo studies on CYP450-mediated metabolism and tissue distribution .

Application

Selection Property

Validation Focus

Food product residue analysis

Deuterated purity and matched recovery

Matrix effect correction; LOQ verification

Pharmaceutical formulation analysis

Homologue-specific discrimination

Excipient interference; stability-indicating method

Environmental trace analysis

Mass shift for selective MS detection

Sub-μg L⁻¹ detection; recovery in complex matrices

Metabolic and ADME research studies

Stable isotope label for tracking

Metabolic profiling; distribution studies

• [1] Slimani K, Féret A, Pirotais Y, Maris P, Abjean JP, Hurtaud-Pessel D. Liquid chromatography-tandem mass spectrometry multiresidue method for the analysis of quaternary ammonium compounds in cheese and milk products: Development and validation using the total error approach. J Chromatogr A. 2017 Oct 13;1517:86-96. doi: 10.1016/j.chroma.2017.08.034. View Source
• [2] Adriaens E, Dierckens K, Bauters T, Nelis HJ, van Goethem F, Vanparys P, Remon JP. The mucosal toxicity of different benzalkonium chloride analogues evaluated with an alternative test using slugs. Pharm Res. 2001 Jul;18(7):937-42. doi: 10.1023/a:1010928025753. View Source